Cas no 31020-32-3 (Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI))
31020-32-3 structure
Product Name:Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)
CAS No:31020-32-3
MF:C9H12N2O2
MW:180.203782081604
CID:315231
PubChem ID:302700
Update Time:2025-04-19
Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)
- propan-2-yl N-pyridin-2-ylcarbamate
- [2]pyridyl-carbamic acid isopropyl ester
- [2]Pyridyl-carbamidsaeure-isopropylester
- 2-Isopropoxycarbonylamino-pyridin
- AG-F-02931
- CTK4G6288
- isopropyl pyridin-2-ylcarbamate
- NSC190401
- PROPAN-2-YL N-(PYRIDIN-2-YL)CARBAMATE
- 31020-32-3
- SCHEMBL11794850
- Propan-2-yl pyridin-2-ylcarbamate
- NSC-190401
- DTXSID20307220
-
- Inchi: 1S/C9H12N2O2/c1-7(2)13-9(12)11-8-5-3-4-6-10-8/h3-7H,1-2H3,(H,10,11,12)
- InChI Key: FPRYAYYONDOGNO-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CN=1)=O)C(C)C
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Density: 1.158
- Boiling Point: 240.4°Cat760mmHg
- Flash Point: 99.2°C
- Refractive Index: 1.55
- PSA: 51.22
- LogP: 2.11150
Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
31020-32-3 (Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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